Cas no 4832-16-0 (octahydronaphthalen-1(2H)-one)

octahydronaphthalen-1(2H)-one Properties

Names and Identifiers

• 1-decalone, mixture of cis and trans
• bicyclo(4.4.0)decan-1-one
• (4aS,8aS)-decalin-1-one
• 1-DECALONE (CIS-TRANS)
• 3,4,4a,5,6,7,8,8a-octahydro-2H-naphthalen-1-one
• 1(2H)-Naphthalenone, octahydro-
• Bicyclo[4.4.0]-2-decanone
• bicyclo[4.4.0]decan-1-one
• trans-Decalone
• NSC 67905
• 4832-16-0
• Octahydro-1(2H)-naphthalenone
• DB-045561
• NSC67905
• NSC-67905
• 21370-71-8
• SCHEMBL11955
• decahydronaphthalen-1-one
• (-)-(Z)-2-decalone
• AI3-06188
• EINECS 225-410-9
• DTXSID90871322
• 1-Decalone
• AKOS023656840
• EN300-219915
• octahydronaphthalen-1(2H)-one
• Octahydro-1(2H)-naphthalenone #
• trans-1-Decalone
• 1(2H)-Naphthalenone, octahydro-, trans-
• +Expand

• MDL： MFCD00001697
• InChIKey： AFEFRXAPJRCTOW-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H16O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h8-9H,1-7H2
• SMILES： C1(CCCC2CCCCC12)=O

Computed Properties

• Exact Mass: 152.12018
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 152.120115130g/mol
• Heavy Atom Count: 11
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 2.54580
• PSA: 17.07
• Refractive Index: n20/D 1.492(lit.)
• Boiling Point: 73-75 °C/1 mmHg(lit.)
• Flash Point: Fahrenheit: 190.4 ° f
  Celsius: 88 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.986 g/mL at 25 °C(lit.)